
Navigating the Disposal of "Diana": A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diana

Cat. No.: B7908659 Get Quote

The proper disposal of any laboratory substance is paramount for ensuring the safety of

personnel and the protection of the environment. When referring to a substance named

"Diana," it is crucial to first identify the specific chemical product, as the name is associated

with several distinct materials, each with its own unique hazard profile and corresponding

disposal requirements. This guide provides detailed disposal procedures for various

substances identified as "Diana" and outlines a general workflow for the safe management of

laboratory chemical waste.

Identifying Your "Diana" Substance
Safety Data Sheets (SDS) reveal that the name "Diana" or "Dina" is used for several different

laboratory and industrial products. The correct disposal procedure is entirely dependent on the

nature of the specific substance. Below is a summary of the identified products and their

general classification.
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Product Name
Chemical
Composition/Use

Hazard Classification

DIANA

Fertilizer (Inoculation of

Mycorrhizal Mushrooms –

Consortium of Nitrogen-Fixing

Bacteria)

Non-hazardous mixture

Diana ND Dicyclohexylammonium nitrite
Flammable solid, Toxic if

swallowed[1]

DINA Diisononyl adipate (Plasticizer)
Non-hazardous, may cause

eye and skin irritation[2]

OC-SENSOR DIANA Buffer
Buffer for in-vitro diagnostic

use

Not specified, dispose

according to local

regulations[3]

Dia-CaCl2
Laboratory reagent for In Vitro

Diagnostic use
Not classified as hazardous

Disposal and Safety Procedures for Specific "Diana"
Products
Based on the Safety Data Sheets, the following tables summarize the essential safety and

disposal information for each identified "Diana" product.

DIANA (Fertilizer)
This product is a non-hazardous mixture of mycorrhizal mushrooms and nitrogen-fixing

bacteria.[4]
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Aspect Procedure

Personal Protective Equipment (PPE)
Wear protective gloves/clothing and eye/face

protection.[4]

Handling

Wash hands thoroughly after use. Do not eat,

drink, or smoke when using this product. Keep

container tightly closed.[4]

Disposal

The product is biologically inert and not

dangerous under normal use. However, it

should not be released into the environment.

Sweep up or vacuum spills and place in a

suitable container for disposal. Do not flush into

surface water or sanitary sewer systems.[4]

First Aid

Skin contact: For sensitive skin, wash with soap

and water. Eye contact: Wash immediately with

plenty of water for at least 15 minutes.

Ingestion: Do not eat, drink or smoke during

use.[4]

Diana ND (Dicyclohexylammonium nitrite)
This product is a flammable solid and is toxic if swallowed. It can cause damage to the

hematopoietic system.[1]
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Aspect Procedure

Personal Protective Equipment (PPE)

Wear protective gloves and eye/face protection.

Wear impervious clothing such as an apron or

boots. Wear safety masks.[1]

Handling

Keep away from heat, sparks, open flames, and

hot surfaces. Ground/bond container and

receiving equipment. Use explosion-proof

electrical/ventilating/lighting equipment. Do not

breathe dust/fume/vapors/spray. Wash hands

thoroughly after handling. Do not eat, drink or

smoke when using this product.[1]

Disposal

Comply with all national and local regulations.

Store locked up.[1] For spills, isolate the hazard

area, remove all ignition sources, pick up the

product, and place it in a covered chemical

waste container for disposal. Do not wash away

into sewers or waterways.[1]

First Aid

Swallowed: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth.

Inhaled: Remove victim to fresh air and keep at

rest. Skin: Wash with plenty of soap and water.

Eye: Rinse cautiously with water for several

minutes.[1]

DINA (Diisononyl adipate)
This product is a non-hazardous plasticizer which may be irritating to the eyes and skin.[2]
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Aspect Procedure

Personal Protective Equipment (PPE) Wear protective eye shields and clothing.[2]

Handling

Exercise good chemical handling practice. Avoid

contact with skin and eyes. Keep container

tightly closed in a dry and well-ventilated place.

[2]

Disposal

Reclaim or dispose of material in accordance

with all applicable local, state, and federal

regulations.[2] For spills, contain the spill with

inert absorbent or earth and collect for recycling

or disposal.[2]

First Aid

Inhalation: Remove to fresh air. Eyes: Flush

eyes with water for 15 minutes. Skin: Wash skin

with soap and water. Ingestion: Do not induce

vomiting. Seek medical attention.[2]

OC-SENSOR DIANA Buffer
This is a buffer solution for in-vitro diagnostic use.[3]
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Aspect Procedure

Personal Protective Equipment (PPE) Use personal protective equipment.[3]

Handling
Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation.[3]

Disposal

Dispose in a safe manner in accordance with

local disposal regulations. Do not pour product

down the drain or river directly.[3] For spills,

wipe up the solution and keep it in a suitable,

closed container for disposal.[3]

First Aid

Inhalation: Move to fresh air. Skin Contact:

Wash with plenty of water. Eye Contact: Rinse

cautiously with water for 15 minutes or longer.

Ingestion: Rinse mouth out with water.[3]

General Workflow for Laboratory Chemical Disposal
For any chemical, including those not specifically listed above, a systematic approach to waste

management is essential. The following diagram illustrates a general workflow for the proper

disposal of laboratory chemicals. This process is designed to ensure safety and compliance

with institutional and regulatory standards.[5][6][7]
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General Laboratory Chemical Disposal Workflow

1. Identify the Chemical & Review SDS

2. Determine Waste Category

Non-Hazardous Waste

Non-Hazardous

Hazardous Waste

Hazardous

Dispose via Regular Trash or Sanitary Sewer (if permitted) 3. Segregate Waste

4. Label Container Correctly

5. Store in Designated Area

6. Arrange for Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of laboratory chemicals.

This workflow emphasizes the critical initial step of identifying the chemical and consulting its

Safety Data Sheet. The SDS is the primary source of information regarding the hazards,
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handling, and disposal of a substance. Following this, the waste must be categorized as

hazardous or non-hazardous, which dictates the subsequent steps of segregation, labeling,

storage, and final disposal through the appropriate channels, such as your institution's

Environmental Health and Safety (EHS) department.[6] Always adhere to your institution's

specific protocols and local regulations for waste management.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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